N-(3-(2-phenylmorpholino)propyl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: 1-(3-methylphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]methanesulfonamide
• InChI: InChI=1S/C21H28N2O3S/c1-18-7-5-8-19(15-18)17-27(24,25)22-11-6-12-23-13-14-26-21(16-23)20-9-3-2-4-10-20/h2-5,7-10,15,21-22H,6,11-14,16-17H2,1H3
• InChI Key: RLOKSRPGDHYAMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NCCCN2CCOC(C2)C3=CC=CC=C3
• Molecular Formula: C21H28N2O3S
• Molecular Weight: 388.5 g/mol

Description

N-(3-(2-phenylmorpholino)propyl)-1-(m-tolyl)methanesulfonamide, commonly known as NPS-2143, is a selective antagonist of the calcium-sensing receptor (CaSR). It was first synthesized by Japanese researchers in 2004 and has since shown promising results in scientific research applications.

Mechanism of Action

The N-(3-(2-phenylmorpholino)propyl)-1-(m-tolyl)methanesulfonamide is a G protein-coupled receptor that plays a crucial role in regulating calcium homeostasis. NPS-2143 selectively blocks the N-(3-(2-phenylmorpholino)propyl)-1-(m-tolyl)methanesulfonamide by binding to a specific site on the receptor, preventing it from activating downstream signaling pathways. This results in a decrease in calcium signaling and a reduction in the release of parathyroid hormone, which regulates calcium levels in the body.
Biochemical and Physiological Effects:
NPS-2143 has been shown to have several biochemical and physiological effects. It has been shown to decrease bone resorption and increase bone formation, making it a potential treatment for osteoporosis. It has also been shown to inhibit the growth of cancer cells and reduce the risk of cardiovascular disease by regulating calcium levels in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using NPS-2143 in lab experiments is its high selectivity for the N-(3-(2-phenylmorpholino)propyl)-1-(m-tolyl)methanesulfonamide, which allows for precise targeting of the receptor. However, one limitation is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of NPS-2143. One area of research is the development of more potent and selective N-(3-(2-phenylmorpholino)propyl)-1-(m-tolyl)methanesulfonamide antagonists for use in clinical settings. Another area of research is the exploration of the potential therapeutic benefits of NPS-2143 in other diseases, such as diabetes and chronic kidney disease. Additionally, further research is needed to fully understand the mechanism of action of NPS-2143 and its effects on calcium homeostasis and bone metabolism.

Synthesis Methods

The synthesis of NPS-2143 involves several steps, starting with the reaction of 3-(2-phenylmorpholino)propylamine with m-tolylmethanesulfonyl chloride to form the intermediate N-(3-(2-phenylmorpholino)propyl)-m-tolylmethanesulfonamide. This intermediate is then reacted with sodium hydride and methyl iodide to yield the final product, NPS-2143.

Scientific Research Applications

NPS-2143 has been extensively studied in various scientific research applications. Its ability to selectively block the N-(3-(2-phenylmorpholino)propyl)-1-(m-tolyl)methanesulfonamide has been shown to have potential therapeutic benefits in a variety of diseases, including osteoporosis, cancer, and cardiovascular disease. It has also been studied for its role in regulating calcium homeostasis and bone metabolism.